Cas no 1100218-00-5 (Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate)

• Product Name: Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate
• CAS No: 1100218-00-5
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD20501478
• CID: 4571929
• PubChem ID: 57545932
• Update Time: 2025-07-22

Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1H-benzo[d]imidazole-7-carboxylate
• ethyl 6-bromo-1H-benzimidazole-4-carboxylate
• Ethyl 6-bromo-1H-benzo[d]imidazole-4-carboxylate
• TQR0393
• ethyl 5-bromo-1H-benzimidazole-7-carboxylate
• ethyl 5-bromo-1H-1,3-benzodiazole-7-carboxylate
• Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate

• MDL： MFCD20501478
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)7-3-6(11)4-8-9(7)13-5-12-8/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： FDERRXRFIWYPDC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.4
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate

Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate (CAS No. 1100218-00-5): A Comprehensive Overview

Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate (CAS No. 1100218-00-5) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its brominated benzodiazole core, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of both a carboxylate and an ethyl ester group enhances its reactivity, making it a valuable building block for medicinal chemists.

The< strong>benzodiazole moiety is well-documented for its role in central nervous system (CNS) modulation, with derivatives being explored for their potential anxiolytic, sedative, and anticonvulsant properties. The introduction of a bromine atom at the 5-position of the benzodiazole ring not only influences electronic properties but also opens up possibilities for further functionalization. This structural feature is particularly intriguing in the context of drug design, as bromine can serve as a handle for subsequent chemical modifications.

In recent years, there has been a surge in research focused on developing novel benzodiazole derivatives with improved pharmacokinetic profiles and reduced side effects. The compound Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate has emerged as a key intermediate in this pursuit. Its carboxylate group allows for facile coupling with various amine-based pharmacophores via amide bond formation, while the ethyl ester can be hydrolyzed to yield a free carboxylic acid, providing flexibility in synthetic routes.

One of the most compelling aspects of this compound is its potential application in the development of next-generation CNS drugs. Researchers have leveraged its structural features to design molecules that exhibit enhanced selectivity and efficacy. For instance, studies have shown that certain brominated benzodiazole derivatives can modulate GABA-A receptors with high affinity while minimizing off-target effects. This selectivity is crucial for developing drugs with improved safety profiles.

The< strong>Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate molecule has also been explored in the context of antitumor therapy. Preliminary studies indicate that it can induce apoptosis in certain cancer cell lines by interacting with specific intracellular targets. The bromine atom at the 5-position plays a pivotal role in this process by facilitating hydrogen bonding and dipole-dipole interactions with biological macromolecules. These interactions are thought to disrupt key signaling pathways involved in cancer cell proliferation.

The< strong>carboxylate and< strong>ethyl ester functional groups on Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate provide additional opportunities for chemical manipulation. For example, the carboxylate group can be used to form esters or amides with various alcohols and amines, respectively. This versatility makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive compounds.

In conclusion, Ethyl 5-Bromo-1H-1,3-benzodiazole-7-carboxylate represents a promising scaffold for drug discovery and development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to design innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is expected to grow further.